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Solubility Profile of Aluminum Formate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum formate
in aqueous and organic media. The information is curated for professionals in research and
development who require precise solubility data and experimental methodologies.

Aqueous Solubility of Aluminum Formate

Aluminum formate exists in various forms, including neutral and basic salts, as well as different
hydrates. These forms exhibit distinct solubility characteristics in water. The solubility is also
significantly influenced by temperature.

Quantitative Solubility Data

The following tables summarize the available quantitative data for the solubility of different
aluminum formate species in water at various temperatures. The data is sourced from the
IUPAC-NIST Solubilities Database and other chemical reference sources.[1][2][3][4][5]

Table 1: Solubility of Aluminum Triformate Trihydrate (AI(HCOOQO)s3-3H20) in Water[1]
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Temperature (°C) Mass Fraction (%) Molality (mol/kg)
25 6.19 0.407
50 7.03 0.467

Table 2: Solubility of Basic Aluminum Formate Hemihydrate (AIOH(HCOO)2:0.5H20) in
Water[1]

Temperature (°C) Mass Fraction (%) Molality (mol/kg)
25 3.24 0.207

50 3.30 0.211

100 1.44 0.09

Table 3: General Aqueous Solubility of Aluminum Formate

Temperature (°C) Solubility (g/L) Reference

20 86.1 [21[3][41[5]

It is also reported that solid aluminum triformate is sparingly soluble in cold water, but can form
an approximately 25% by weight aqueous solution in boiling water.[6] Other sources describe it
as being easily soluble ("leicht I6slich™) in water. The anhydrous basic form, AI(OH)(HCOO)z, is
described as sparingly soluble.[7]

Solubility in Organic Solvents

Despite a comprehensive search of scientific literature and chemical databases, no quantitative
data for the solubility of aluminum formate in common organic solvents such as alcohols
(methanol, ethanol), ketones (acetone), or aprotic polar solvents (dimethylformamide, dimethyl
sulfoxide) could be located. This suggests that aluminum formate is likely sparingly soluble in
most organic solvents, a common characteristic for simple metal salts.

Experimental Protocols
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The determination of aluminum formate's aqueous solubility involves the preparation of a
saturated solution, followed by the quantitative analysis of the dissolved solute.

Synthesis of Aluminum Formate

A common method for the preparation of aluminum formate is through the reaction of aluminum
hydroxide with formic acid.[1]

Synthesis of Aluminum Formate

Reactants

Aluminum Hydroxide (Al(OH)3) Formic Acid (HCOOH)

Process

Dissolving Al(OH)s in 30-35% formic acid at 60°C

Reaction Mixture

Filtration

Solid Product

Air Drying

Dried Product

Product

Aluminum Formate
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Caption: Synthesis workflow for aluminum formate.

Solubility Determination Protocol

The following protocol outlines a general procedure for determining the aqueous solubility of
aluminum formate.
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Saturated Solution Preparation

Solubility Determination Workflow

Add excess aluminum formate to deionized water in a sealed container.

A4

Agitate at a constant temperature until e

quilibrium is reached (e.g., 24-48 hours).

Phase S‘;paration

Allow the solution to settle.

Y

Filter the supernatant through a fine-pore filter to remove undissolved solid.

?éntitativem‘atam

Determine Aluminum

(AIR*) Concentration

Determine Formate (HCOO~) Concentration
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HCOO~ Analysis Methods

Complexometric titration with EDTA Permanganometric titration Titration with dilute NaOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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